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EAE Model Technical Support Center

Welcome to the Technical Support Center for Experimental Autoimmune Encephalomyelitis
(EAE) models. This resource is designed for researchers, scientists, and drug development
professionals to provide troubleshooting guidance and answers to frequently asked questions
to help minimize variability and ensure the successful execution of your EAE experiments.

Troubleshooting Guides

Issue: Low Incidence or Complete Failure of EAE
Induction

Question: I've followed my protocol, but my mice are not developing clinical signs of EAE, or
the incidence is very low. What could be the problem?

Answer: Failure to induce EAE is a common issue that can often be traced back to several key
factors in the immunization protocol. Here is a step-by-step troubleshooting guide:

e Antigen Emulsion Preparation: The quality of the MOG35-55/CFA emulsion is critical.
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o Improper Emulsification: The emulsion should be thick, white, and viscous. A simple test is
to drop a small amount into a beaker of water; a stable emulsion will not disperse.[1][2]
Ensure you are mixing the aqueous MOG35-55 solution and the CFA thoroughly. This can
be done by using two syringes connected by a three-way stopcock and passing the
mixture back and forth for at least 10 minutes.[1]

o Reagent Quality: Ensure the MOG35-55 peptide and Mycobacterium tuberculosis in the
CFA are of high quality and stored correctly. MOG35-55 peptide should be stored at -20°C
with a desiccant.[2]

Pertussis Toxin (PTX) Administration: PTX is crucial for breaking the blood-brain barrier and
facilitating CNS inflammation.

o Incorrect Dosage: The potency of PTX can vary significantly between lots.[3] It is highly
recommended to perform a pilot study to determine the optimal dose for a new batch of
PTX.[3] Higher doses of PTX generally lead to more severe EAE.[3][4]

o Timing of Injections: PTX is typically administered intraperitoneally (i.p.) on the day of
immunization (Day 0) and again 48 hours later (Day 2).[2] Deviations from this schedule
can impact disease induction.

Injection Technique: Proper administration of the emulsion is essential for a robust immune

response.

o Subcutaneous Injection: The MOG/CFA emulsion should be injected subcutaneously at
two sites on the flank.[2][5] Ensure the injection is not intradermal or intramuscular.

o Leakage: After injection, leave the needle in place for a few seconds to prevent the
viscous emulsion from leaking out.[5]

Mouse Strain and Genetics: The genetic background of the mice is a major determinant of
EAE susceptibility.

o Correct Strain: For MOG35-55-induced EAE, the C57BL/6 strain is commonly used.[6][7]
Ensure you are using the correct and a reliable substrain.
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o MHC Haplotype: EAE induction is MHC class II-dependent. Confirm that your mouse
colony has the appropriate genetic background for the chosen antigen.[8]

Issue: High Variability in Clinical Scores Between
Animals

Question: My EAE induction is successful, but the clinical scores are highly variable between
mice in the same group. How can | reduce this variability?

Answer: Inter-animal variability is a significant challenge in EAE studies. Here are strategies to
improve consistency:

¢ Animal Husbandry and Environment:

o Stress Reduction: Stress can significantly impact EAE development.[3][9] Acclimatize mice
to the facility for at least one to two weeks before the experiment.[9] Handle mice
consistently and gently. Avoid loud noises and excessive cage changes.

o Housing Conditions: The gut microbiome plays a crucial role in EAE susceptibility. Mice
housed under specific pathogen-free (SPF) conditions tend to develop more severe EAE
compared to those in conventional housing.[5] Co-housing mice from different litters or
sources can help normalize the microbiome.

o Diet: Different diets can alter the gut microbiota and influence EAE severity.[10] Use a
standardized and consistent diet throughout the study.

¢ Standardize Animal Characteristics:

o Age: Disease susceptibility and severity can vary with age. Older mice may have a
delayed onset but develop more severe disease.[11][12][13] Use mice within a narrow age
range (e.g., 9-13 weeks).[3]

o Sex: Female mice often exhibit more consistent and severe disease than males in many
EAE models.[14][15] For initial studies, using only female mice can reduce variability.

o Consistent Scoring:
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o Blinded Observation: The person scoring the animals should be blinded to the
experimental groups to avoid unconscious bias.[3][16]

o Standardized Scoring System: Use a well-defined clinical scoring scale and ensure all
observers are trained to apply it consistently.[16][17] Score the animals at the same time
each day.[2]

Frequently Asked Questions (FAQs)

Q1: What is the optimal age and sex of mice for MOG35-55 induced EAE in C57BL/6 mice?

Al: For consistent and robust EAE induction with MOG35-55 in C57BL/6 mice, it is
recommended to use female mice between 9 and 13 weeks of age.[3] Females tend to develop
more severe and consistent disease compared to males.[14][15] Using a narrow age range
helps to reduce variability in disease onset and severity.[11]

Q2: How does the gut microbiome influence EAE variability?

A2: The gut microbiome has a profound impact on the development of EAE. Germ-free mice
are resistant to EAE, indicating that the microbiota is essential for disease induction.[5] The
composition of the gut microbiota can influence the differentiation of pro-inflammatory T helper
cells (Thl and Th17) and regulatory T cells, thereby modulating the autoimmune response.
Differences in the microbiome between animal facilities and even between cages can
contribute significantly to experimental variability.[2]

Q3: Can | reuse a prepared MOG/CFA emulsion?

A3: While some protocols suggest that the emulsion can be stored for a few days, it is best
practice to prepare the emulsion fresh for each immunization day to ensure its stability and
potency.[18] An unstable emulsion will lead to a weaker immune response and higher
variability.

Q4: What are the key steps in preparing a stable MOG/CFA emulsion?

A4: A stable water-in-oil emulsion is critical for successful EAE induction. Here are the key
steps:
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e Ensure both the MOG35-55 solution and the CFA are chilled on ice before mixing.[1]

e Use two glass or Luer-lock syringes connected by a three-way stopcock or an emulsifying
needle.[1][2]

o Pass the mixture rapidly between the syringes for at least 10 minutes until a thick, white,
viscous emulsion is formed.[1]

o Test the stability by placing a drop in water; it should remain as a tight droplet and not
disperse.[1]

Data Summary Tables

Table 1: Impact of Pertussis Toxin Dose on EAE Severity in C57BL/6 Mice

Mean Maximum

PTX Dose o Disease Incidence
Clinical Score (* Notes
(ng/mouse) (%)
SD)
Lower severity, may
be suitable for
100 1.5 (+ 0.5) 80

studying milder
disease.

A commonly used
200 2.8 (x0.7) 95 dose for robust EAE
induction.[19]

High severity, may
400 3.5(x0.6) 100 lead to increased
mortality.[4]

Very severe disease
600 4.2 (£ 0.5) 100 with significant weight
loss.[19]

Table 2: Influence of Animal Age on EAE Parameters in C57BL/6 Mice
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Mean Day of Onset Mean Peak Clinical
Age Group Notes
(x SD) Score (+ SD)

Earlier onset, less
Young (6-8 weeks) 11.2 (£ 1.5) 25(x0.8) severe chronic phase.
[11]

Delayed onset but
145 (£ 2.1) 3.8 (x0.6) significantly more
severe disease.[11]

Middle-Aged (8

months)

Increased gliosis and

Aged (12 months) Delayed More severe ) )
inflammation.[12][13]

Table 3: Effect of Diet on EAE Development

Mean Maximum
Mean Day of Onset

Diet Incidence (%) Clinical Score (*
(* SD)
SD)
Normal Diet 100% 11.2 (£ 1.8) 3.2 (+0.5)
High-Fat Diet 100% 9.8 (+ 1.5) 3.9(x0.4)

Data adapted from multiple sources for illustrative purposes.[20][21]

Experimental Protocols
Protocol: MOG35-55-Induced EAE in C57BL/6 Mice

Materials:

MOG35-55 peptide (MEVGWYRSPFSRVVHLYRNGK)

Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis H37Ra

Pertussis Toxin (PTX)

Sterile PBS
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o Female C57BL/6 mice, 9-13 weeks old

Procedure:

e Preparation of MOG35-55/CFA Emulsion:
1. Dissolve MOG35-55 in sterile PBS to a final concentration of 2 mg/mL.
2. In a separate tube, thoroughly suspend the M. tuberculosis in the CFA.

3. In a 1:1 ratio, emulsify the MOG35-55 solution with the CFA. Use two syringes connected
by a three-way stopcock and pass the mixture back and forth for at least 10 minutes until a
thick, white emulsion is formed.[1][2]

4. Keep the emulsion on ice until injection.
e Immunization (Day 0):
1. Anesthetize the mice.

2. Inject 100 pL of the MOG35-55/CFA emulsion subcutaneously into two sites on the flanks
of each mouse (total of 200 pL per mouse).[2][5]

3. Administer 200 ng of PTX in 100 pL of PBS via intraperitoneal (i.p.) injection.[8]
e Second PTX Injection (Day 2):

1. Administer a second dose of 200 ng of PTX in 100 pL of PBS i.p.[2]
» Clinical Scoring:

1. Begin daily monitoring of the mice for clinical signs of EAE starting on day 7 post-
immunization.[2]

2. Weigh the mice and score their clinical signs according to a standardized 0-5 scale (see
Table 4).

Table 4: Standard EAE Clinical Scoring Scale
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Score Clinical Signs

0 No clinical signs.
0.5 Distal limp tail.

1.0 Complete limp tail.

Limp tail and hind limb weakness (unsteady

15
gait).
2.0 Limp tail and definite hind limb weakness.
2.5 Limp tail and paralysis of one hind limb.
30 Limp tail and complete paralysis of both hind
' limbs.
a5 Complete hind limb paralysis and weakness in
' one forelimb.
4.0 Complete hind limb and forelimb paralysis.
5.0 Moribund state or death.

Adapted from various sources.[16][17][22][23][24]

Visualizations

Monitoring Phase

Preparation
. Induction Phase Body Weight Measurement
Prepare PTX Solution

Day 0: Immunization . .
— Subcutaneous MOG/CFA Day 2 FTX Soost Day 7 onwards:
- Intraperitoneal PTX - Intraperitoneal PTX Daily Monitoring . -
Clinical Scoring (0-5 scale)

Prepare MOG/CFA Emulsion
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Caption: Workflow for MOG35-55-induced EAE in C57BL/6 mice.
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Caption: Simplified signaling pathways in EAE pathogenesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BENG“E Troubleshooting & Optimization

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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